Cas no 475-75-2 (Liriodenine)

Liriodenine structure

Product Name:Liriodenine

CAS No:475-75-2

Molecular Formula:C₁₇H₉NO₃

Molecular Weight:275.25826

CID:328989

PubChem ID:10144

Liriodenine Properties

Names and Identifiers

- spermatheridin
- liriodenine
- 8H-Benzo[G]-1,3-benzodioxolo[6,5,4-de]quinolin-8-one
- Micheline b
- Noraporphin-7-one, 4,5,6,6A-tetradehydro-1,2-(methylenedioxy)-
- Nsc93681
- Oxoushinsunin
- Oxoushinsunine
- Spermatheridine
- Ushinsunine,oxo
- [ "" ]
- Methanesulfonic acid
- MEGxp0_001521
- NSC-215254
- NSC 215254
- HY-N3376
- FS-9911
- E134R7X4O9
- 8H-[1,3]Benzodioxolo[6,5,4-de]benzo[g]quinolin-8-one #
- AKOS028108460
- 3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,9,11,14,16,18-octaen-13-one
- CS-0024041
- 8H-Benzo[g]-1,5,4-de]quinolin-8-one
- 8H-[1,3]Benzodioxolo[6,5,4-de]benzo[g]quinolin-8-one
- 475-75-2
- NSC-93681
- A934851
- NCI60_042088
- 4-27-00-06585 (Beilstein Handbook Reference)
- BDBM50202301
- Ushinsunine, oxo-
- SCHEMBL165803
- UNII-E134R7X4O9
- CCRIS 1549
- C09567
- NCI60_001798
- Spermatheridine; VLT 045
- DTXSID40197165
- 8H-Benzo(g)-1,3-benzodioxolo(6,5,4-de)quinolin-8-one
- Noraporphin-7-one,5,6,6a-tetradehydro-1,2-(methylenedioxy)-
- 3,5-dioxa-11-azapentacyclo[10.7.1.0^{2,6.0^{8,20.0^{14,19]icosa-1(20),2(6),7,9,11,14,16,18-octaen-13-one
- CHEBI:70649
- Q5976903
- NSC215254
- CHEMBL37736
- Hiriodenine
- FT-0698453
- NSC 93681
- BRN 0273167
- VLT045
- ConMedNP.2098
- UB_MBA_61.1
- DA-54951
- 8H-Benzo(g)-1,3-benzodioxolo(6,5,4-de)quinolin-8-one (9CI)
- DTXCID50119656
- 8H-(1,3)benzodioxolo(6,5,4-de)benzo(g)quinolin-8-one
- +Expand
- InChIKey： MUMCCPUVOAUBAN-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H9NO3/c19-16-11-4-2-1-3-10(11)14-13-9(5-6-18-15(13)16)7-12-17(14)21-8-20-12/h1-7H,8H2
- SMILES： C1=CC=C2C3C4OCOC=4C=C4C=3C(C(=O)C2=C1)=NC=C4

Computed Properties

Exact Mass: 275.05800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 275.058
Heavy Atom Count: 21
Complexity: 453
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 48.4A^2
Molecular Weight: 275.26

Experimental Properties

LogP: 3.17490
PSA: 48.42000
Refractive Index: 1.767
Boiling Point: 531°Cat760mmHg
Flash Point: 275°C
Color/Form: Yellow powder
Density: 1.501

Liriodenine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB47587-5mg	Liriodenine	475-75-2	95%	5mg	$284.00	2024-04-20
TargetMol Chemicals	TN1875-5 mg	Liriodenine	475-75-2	98%	5mg	￥ 3,230
TRC	L468840-1mg	Liriodenine	475-75-2		1mg	$138.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L12710-5mg	Liriodenine	475-75-2		5mg	¥4640.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1875-1 mg	Liriodenine	475-75-2		1mg	￥2353.00	2022-04-26

Liriodenine Suppliers

CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:475-75-2)

MR./MRS.:HUA SONG TAO

Phone:18228097334

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BioBioPha

Audited Supplier

(CAS:475-75-2)

MR./MRS.:ZHENG JING LI

Phone:18788556290

Email:sales@mail.biobiopha.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:475-75-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Liriodenine Related Literature

1. Two telomerase-targeting Pt(ii) complexes of jatrorrhizine and berberine derivatives induce apoptosis in human bladder tumor cells

Qi-Pin Qin,Zhen-Feng Wang,Xiao-Ling Huang,Ming-Xiong Tan,Zhi-Hui Luo,Shu-Long Wang,Bi-Qun Zou,Hong Liang Dalton Trans. 2019 48 15247
2. Potential new inorganic antitumour agents from combining the anticancer traditional Chinese medicine (TCM) liriodenine with metal ions, and DNA binding studies

Zhen-Feng Chen,Yan-Cheng Liu,Li-Min Liu,Heng-Shan Wang,San-Hai Qin,Bo-Long Wang,He-Dong Bian,Bin Yang,Hoong-Kun Fun,Hua-Gang Liu,Hong Liang,Chris Orvig Dalton Trans. 2009 262
3. Divalent later transition metal complexes of the traditional chinese medicine (TCM) liriodenine: coordination chemistry, cytotoxicity and DNA binding studies

Yan-Cheng Liu,Zhen-Feng Chen,Li-Min Liu,Yan Peng,Xue Hong,Bin Yang,Hua-Gang Liu,Hong Liang,Chris Orvig Dalton Trans. 2009 10813
4. Experimental and theoretical investigations of Michelia alba leaves extract as a green highly-effective corrosion inhibitor for different steel materials in acidic solution

Lingjie Li,Wenting Xu,Jinglei Lei,Junying Wang,Jianxin He,Nianbing Li,Fusheng Pan RSC Adv. 2015 5 93724
5. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1992 9 365
6. Novel total syntheses of oxoaporphine alkaloids enabled by mild Cu-catalyzed tandem oxidation/aromatization of 1-Bn-DHIQs

Bo Zheng,Hui-Ya Qu,Tian-Zhuo Meng,Xia Lu,Jie Zheng,Yun-Gang He,Qi-Qi Fan,Xiao-Xin Shi RSC Adv. 2018 8 28997
7. Lauraceae alkaloids

Dayana Lacerda Custódio,Valdir Florêncio da Veiga Junior RSC Adv. 2014 4 21864
8. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1991 8 339
9. β-Phenylethylamines and the isoquinoline alkaloids

Kenneth W. Bentley Nat. Prod. Rep. 2001 18 148
10. β-Phenylethylamines and the isoquinoline alkaloids

Kenneth W. Bentley Nat. Prod. Rep. 2002 19 332

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